Cas no 1804835-61-7 (Methyl 3-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 3-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804835-61-7
• MF: C₉H₈F₃NO₅
• MW: 267.15873336792
• CID: 4828815
• Update Time: 2025-08-05

Methyl 3-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H8F3NO5/c1-16-4-3-13-7(18-9(10,11)12)6(14)5(4)8(15)17-2/h3,14H,1-2H3
• InChI Key： BBSSGTJJSOQZAG-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C(=O)OC)C(=CN=1)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 2.4
• Topological Polar Surface Area: 77.9

Additional information on Methyl 3-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 3-Hydroxy-5-Methoxy-2-(Trifluoromethoxy)Pyridine-4-Carboxylate: A Comprehensive Overview

Methyl 3-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate, also known by its CAS number 1804835-61-7, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with hydroxyl, methoxy, trifluoromethoxy, and carboxylate groups. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of intense research interest.

The synthesis of methyl 3-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and couplings. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound. Researchers have focused on optimizing reaction conditions to enhance yield and purity while minimizing environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the trifluoromethoxy group on the pyridine ring.

The biological activity of methyl 3-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate has been extensively studied in recent years. It has demonstrated potent inhibitory effects against various enzymes, including kinases and proteases, which are critical targets in the development of anti-cancer and anti-inflammatory drugs. Moreover, this compound has shown remarkable selectivity towards certain receptors, making it a promising candidate for designing next-generation therapeutics.

In the agricultural sector, methyl 3-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate has been explored as a potential lead compound for developing novel pesticides. Its ability to disrupt key metabolic pathways in pests and pathogens without causing significant harm to non-target organisms has garnered considerable attention. Field trials conducted in controlled environments have indicated that this compound exhibits excellent bioefficacy against a wide range of crop-damaging insects and fungi.

The structural uniqueness of methyl 3-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate also lends itself to applications in materials science. The trifluoromethoxy group imparts high thermal stability and chemical resistance to the molecule, making it suitable for use in advanced polymers and coatings. Recent studies have highlighted its potential as a building block for constructing stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

In conclusion, methyl 3-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804835-61-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological and material properties, positions it as a key player in future scientific advancements. Continued research into its synthesis, optimization, and application will undoubtedly unlock new possibilities for harnessing its full potential.